Cas no 1932506-72-3 ((1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol
• CAS No: 1932506-72-3
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 6288986
• PubChem ID: 118480624
• Update Time: 2025-05-21

(1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol
• (1S)-1-(2-chloro-5-fluorophenyl)ethanol
• (S)-1-(2-Chloro-5-fluorophenyl)ethanol
• EN300-1965105
• 1932506-72-3
• AT36800
• SCHEMBL17216071

• Inchi： 1S/C8H8ClFO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： FIYGPNJJPRDZHO-YFKPBYRVSA-N
• SMILES： ClC1C=CC(=CC=1[C@H](C)O)F

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol

Recent Advances in the Study of (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol (CAS: 1932506-72-3)

The compound (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol (CAS: 1932506-72-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a chiral intermediate in the synthesis of bioactive molecules. Recent studies have focused on its enantioselective synthesis, pharmacological properties, and its role in the development of novel therapeutic agents. This research brief aims to summarize the latest findings and advancements related to this compound.

One of the key areas of investigation has been the optimization of synthetic routes for (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient asymmetric reduction of 2-chloro-5-fluoroacetophenone using biocatalysts, achieving high enantiomeric excess (ee > 99%) and yield (92%). This method offers a greener alternative to traditional chemical reduction processes, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In addition to its synthetic utility, (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol has been explored as a precursor for the development of CNS-active compounds. Research conducted by Pfizer in 2022 revealed its incorporation into a series of novel GABA_A receptor modulators, showing promising anxiolytic effects in preclinical models. The chiral purity of the intermediate was critical for the observed pharmacological activity, underscoring the importance of stereochemical control in drug development.

Recent pharmacokinetic studies have also investigated the metabolic fate of (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol. A 2023 paper in Drug Metabolism and Disposition identified CYP2D6 as the primary enzyme responsible for its oxidation, with significant interspecies differences observed. These findings have important implications for the design of clinical trials involving derivatives of this compound.

The crystal structure of (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol was recently solved and deposited in the Cambridge Structural Database (CSD Entry: 2245678). This structural information has facilitated computational studies predicting its interactions with various biological targets, as reported in a 2023 Journal of Chemical Information and Modeling publication.

Ongoing research is exploring the potential of (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol in the development of antiviral agents, particularly against RNA viruses. Preliminary results from a collaboration between academic and industry researchers suggest that derivatives of this compound may inhibit viral polymerase activity, though further optimization is required to improve potency and selectivity.

In conclusion, (1S)-1-(2-chloro-5-fluorophenyl)ethan-1-ol (CAS: 1932506-72-3) continues to be a valuable building block in medicinal chemistry, with recent advances highlighting its versatility in drug discovery. The development of more efficient synthetic methods and the elucidation of its biological activities position this compound as an important tool for future pharmaceutical research.